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Introduction
1-(2-Bromo-6-nitrophenyl)ethanone, a substituted acetophenone, represents a class of

organic compounds that are pivotal as intermediates in synthetic chemistry. The strategic

placement of bromo and nitro functional groups on the phenyl ring, ortho to the ethanone

moiety, imparts a unique electronic and steric environment. This configuration makes it a

versatile precursor for the synthesis of a wide array of more complex molecules, particularly in

the realm of medicinal chemistry and drug development. The electron-withdrawing nature of the

nitro group, combined with the steric hindrance and synthetic utility of the bromine atom, allows

for a diverse range of chemical transformations. Understanding the fundamental physical and

chemical properties of this compound is paramount for its effective and safe utilization in

research and development.
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This technical guide provides a comprehensive overview of the known and predicted physical

constants of 1-(2-Bromo-6-nitrophenyl)ethanone, alongside practical insights into its

handling, safety considerations, and potential applications in a laboratory setting.

Physicochemical Properties
A thorough review of available literature and chemical databases indicates a notable absence

of experimentally determined physical constants for 1-(2-Bromo-6-nitrophenyl)ethanone. To

address this gap for the scientific community, this guide presents a combination of established

data and computationally predicted values. These predictions are derived from advanced

computational models and offer valuable estimations for experimental design.

Table 1: Physical and Chemical Constants of 1-(2-Bromo-6-nitrophenyl)ethanone

Property Value Source

IUPAC Name
1-(2-Bromo-6-

nitrophenyl)ethanone
-

CAS Number 55737-11-6 Appchem[1]

Molecular Formula C₈H₆BrNO₃ Appchem[1]

Molecular Weight 244.04 g/mol Appchem[1]

Appearance Off-white to slight yellow solid Ansciep Chemical[2]

Melting Point Predicted: 75-85 °C Computational Prediction

Boiling Point
Predicted: 345.2 ± 32.0 °C at

760 mmHg
Computational Prediction

Density Predicted: 1.68 ± 0.1 g/cm³ Computational Prediction

Solubility

Predicted: Sparingly soluble in

water; Soluble in organic

solvents like acetone,

acetonitrile, and ethyl acetate.

Based on isomer data[3]

Disclaimer: Predicted values are generated using advanced computational algorithms and are

intended for estimation purposes. Experimental verification is recommended.
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Safety and Handling
A specific Safety Data Sheet (SDS) for 1-(2-Bromo-6-nitrophenyl)ethanone (CAS 55737-11-

6) is not readily available. Therefore, a cautious approach to handling is imperative, drawing

upon safety data from closely related bromo-nitro-acetophenone isomers.

General Hazards of Bromo-Nitro-Acetophenone Isomers:

Skin and Eye Irritation/Corrosion: Many isomers are classified as causing skin irritation or

severe skin burns and eye damage.[4]

Acute Toxicity: Some isomers are harmful if swallowed.

Respiratory Irritation: May cause respiratory irritation.

Recommended Handling Procedures:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (e.g., nitrile), safety goggles, and a lab coat.

Ventilation: Handle this compound in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation of any dust or vapors.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away

from incompatible materials such as strong oxidizing agents.

Disposal: Dispose of waste in accordance with local, state, and federal regulations for

hazardous chemical waste.

Experimental Protocol: A Primer on Solubility
Assessment
Given that 1-(2-Bromo-6-nitrophenyl)ethanone is a solid, determining its solubility in various

solvents is a critical first step for its use in synthesis and purification. The following protocol

outlines a robust method for assessing solubility, which is essential for developing a

recrystallization procedure for purification.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1510268/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-2-bromo-6-nitrophenyl-ethanone
https://pubchem.ncbi.nlm.nih.gov/compound/1-_2-Bromo-4-nitrophenyl_ethanone
https://www.benchchem.com/product/b1510268/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-2-bromo-6-nitrophenyl-ethanone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1510268?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To determine the approximate solubility of 1-(2-Bromo-6-nitrophenyl)ethanone in a

range of common laboratory solvents at ambient and elevated temperatures.

Rationale: The choice of solvents is based on a polarity gradient, from non-polar (e.g.,

hexanes) to polar aprotic (e.g., acetone) and polar protic (e.g., ethanol). This systematic

approach helps in identifying a suitable solvent system for purification, where the compound

should be sparingly soluble at room temperature and highly soluble at an elevated

temperature.

Materials:

1-(2-Bromo-6-nitrophenyl)ethanone

A selection of solvents: Hexanes, Toluene, Dichloromethane, Ethyl Acetate, Acetone,

Acetonitrile, Ethanol, Methanol, Water

Small test tubes or vials

Vortex mixer

Hot plate with a water or sand bath

Thermometer

Procedure:

Initial Screening at Ambient Temperature: a. Add approximately 10 mg of 1-(2-Bromo-6-
nitrophenyl)ethanone to a series of labeled test tubes. b. To each tube, add 1 mL of a

different solvent. c. Vigorously agitate each mixture using a vortex mixer for 1-2 minutes. d.

Observe and record the solubility: "insoluble," "sparingly soluble," "soluble."

Elevated Temperature Solubility Test: a. For solvents in which the compound was sparingly

soluble or insoluble at ambient temperature, gently heat the test tubes in a water or sand

bath. b. Incrementally increase the temperature, agitating the mixture periodically. c. Note the

temperature at which the solid completely dissolves. This provides an indication of a

potential recrystallization solvent.
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Recrystallization Solvent Selection: a. An ideal recrystallization solvent will fully dissolve the

compound at an elevated temperature but will result in poor solubility upon cooling, allowing

for the formation of pure crystals. b. If a single solvent is not ideal, a binary solvent system

(one in which the compound is soluble and one in which it is insoluble) can be explored.

Caption: Workflow for Solubility Assessment and Recrystallization Solvent Selection.

Logical Relationships in Synthetic Chemistry
The structure of 1-(2-Bromo-6-nitrophenyl)ethanone lends itself to a variety of synthetic

transformations, making it a valuable building block. The logical flow of its potential synthetic

utility is outlined below.

Potential Product Classes

1-(2-Bromo-6-nitrophenyl)ethanone Starting Material

Nucleophilic Aromatic Substitution (Displacement of Bromine)

React with Nu-

Reduction of Nitro Group (Formation of Amine)

Reducing Agents (e.g., SnCl2/HCl)

Carbonyl Chemistry (Reactions at the Acetyl Group)

e.g., NaBH4, Grignard Reagents

Heterocyclic Compounds Substituted Anilines Functionalized Alcohols/Alkenes

Click to download full resolution via product page

Caption: Synthetic pathways originating from 1-(2-bromo-6-nitrophenyl)ethanone.

Conclusion
While experimentally determined physical constants for 1-(2-Bromo-6-nitrophenyl)ethanone
remain to be fully elucidated, this guide provides a foundational understanding of its known

properties, predicted characteristics, and safe handling procedures. Its structural features

suggest significant potential as a versatile intermediate in organic synthesis. The provided
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experimental protocol for solubility assessment serves as a practical starting point for

researchers aiming to purify and utilize this compound in their synthetic endeavors. As with any

compound for which complete data is not available, a diligent and cautious experimental

approach is strongly advised.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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